Cas no 878433-18-2 (1-(2-aminoethoxy)-4-(propan-2-yl)benzene)

• Product Name: 1-(2-aminoethoxy)-4-(propan-2-yl)benzene
• CAS No: 878433-18-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD07643294
• CID: 1071597
• PubChem ID: 329819223
• Update Time: 2025-04-20

1-(2-aminoethoxy)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenoxy)ethanamine
• 2-(4-Isopropyl-phenoxy)-ethylamine
• MFCD07643294
• NCGC00327343-01
• 2-(4-propan-2-ylphenoxy)ethanamine
• AKOS000147162
• EN300-58094
• SCHEMBL1290714
• 2-(4-Isopropylphenoxy)ethan-1-amine
• 2-[4-(propan-2-yl)phenoxy]ethan-1-amine
• AB01002287-01
• AB01002287-03
• 2-(4-Isopropylphenoxy)ethanamine, AldrichCPR
• 878433-18-2
• CS-0273852
• STK803125
• DB-364081
• 2-[4-(propan-2-yl)phenoxy]ethanamine
• 1-(2-aminoethoxy)-4-(propan-2-yl)benzene

• MDL： MFCD07643294
• Inchi： 1S/C11H17NO/c1-9(2)10-3-5-11(6-4-10)13-8-7-12/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： KVKDLNXBRZGHPE-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

1-(2-aminoethoxy)-4-(propan-2-yl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes